Cas no 2137653-57-5 (N-methyl-3-1-(propan-2-yl)-1H-imidazol-5-ylaniline)

• Product Name: N-methyl-3-1-(propan-2-yl)-1H-imidazol-5-ylaniline
• CAS No: 2137653-57-5
• MF: C₁₃H₁₇N₃
• MW: 215.294182538986
• CID: 6454559
• PubChem ID: 165864647
• Update Time: 2025-05-19

N-methyl-3-1-(propan-2-yl)-1H-imidazol-5-ylaniline Chemical and Physical Properties

Names and Identifiers

• N-methyl-3-1-(propan-2-yl)-1H-imidazol-5-ylaniline
• N-methyl-3-[1-(propan-2-yl)-1H-imidazol-5-yl]aniline
• 2137653-57-5
• EN300-1086421

• Inchi： 1S/C13H17N3/c1-10(2)16-9-15-8-13(16)11-5-4-6-12(7-11)14-3/h4-10,14H,1-3H3
• InChI Key： JUYHYCWNYDQEGX-UHFFFAOYSA-N
• SMILES： N1(C=NC=C1C1C=CC=C(C=1)NC)C(C)C

Computed Properties

• Exact Mass: 215.142247555g/mol
• Monoisotopic Mass: 215.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.8Ų

Additional information on N-methyl-3-1-(propan-2-yl)-1H-imidazol-5-ylaniline

Professional Introduction to N-methyl-3-1-(propan-2-yl)-1H-imidazol-5-ylaniline (CAS No. 2137653-57-5)

N-methyl-3-1-(propan-2-yl)-1H-imidazol-5-ylaniline, a compound with the CAS number 2137653-57-5, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The N-methyl and propan-2-yl substituents play crucial roles in modulating the pharmacokinetic and pharmacodynamic properties of the compound, making it a promising candidate for further investigation.

The structural composition of N-methyl-3-1-(propan-2-yl)-1H-imidazol-5-ylaniline incorporates a fused imidazole ring system, which is a common motif in bioactive molecules. The presence of the aniline moiety at the 5-position of the imidazole ring introduces additional functional groups that can participate in hydrogen bonding and other non-covalent interactions, enhancing its binding affinity to biological targets. This structural feature has been extensively studied in recent years, with researchers exploring its potential in developing novel therapeutic agents.

Recent advancements in computational chemistry have enabled more accurate predictions of the binding modes and interactions of N-methyl-3-1-(propan-2-yl)-1H-imidazol-5-ylaniline with various biological targets. Molecular docking studies have revealed that this compound exhibits high affinity for certain enzymes and receptors, suggesting its utility in treating a range of diseases. For instance, preliminary studies have indicated that it may interact with enzymes involved in inflammation and pain signaling pathways, making it a potential candidate for developing anti-inflammatory drugs.

The synthesis of N-methyl-3-1-(propan-2-yl)-1H-imidazol-5-ylaniline involves multi-step organic reactions, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has streamlined the process and improved the efficiency of production. These advancements have not only made the compound more accessible but also opened new avenues for further chemical modifications and derivatization.

In vitro studies have demonstrated the promising biological activity of N-methyl-3-1-(propan-2-yl)-1H-imidazol-5-ylaniline. Specifically, it has shown inhibitory effects on several key enzymes implicated in metabolic disorders. The compound's ability to modulate these enzymes could lead to the development of new treatments for conditions such as diabetes and obesity. Additionally, its interaction with specific receptors has been explored in the context of neurological disorders, where it may serve as a lead compound for designing drugs targeting neurodegenerative diseases.

The pharmacokinetic properties of N-methyl-3-(propan–2–yl)–1H–imidazol–5–yanilines are also subjects of intense research. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it suitable for oral administration. Furthermore, its stability under various physiological conditions enhances its potential as a drug candidate. These attributes are critical for ensuring that the compound reaches therapeutic levels in the body and remains effective over an extended period.

The development of novel drug candidates often involves rigorous testing to assess their safety and efficacy. Preclinical studies on N-methyl–3–(propan–2–yl)–1H–imidazol–5–yanilines have provided valuable insights into its potential therapeutic benefits while also identifying any potential side effects. These studies are essential for guiding clinical trials and ensuring that only safe and effective drugs reach patients. The results from these preclinical investigations have been instrumental in advancing this compound towards possible clinical development.

The role of computational modeling in drug discovery cannot be overstated. Advanced algorithms and machine learning techniques have been employed to predict the biological activity of N-methyl–3–(propan–2–yl)–1H–imidazol–5–yanilines with high accuracy. These models help researchers identify promising candidates early in the discovery process, saving time and resources. Moreover, they enable virtual screening of large libraries of compounds to find molecules with optimal properties for further development.

The future prospects for N-methyl–3–(propan–2--yl) – 1H – imidazol – 5 – ylanilines are bright, with ongoing research aimed at optimizing its structure and improving its pharmacological properties. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate progress in this area. As our understanding of biological systems continues to grow, so too will our ability to design molecules like N-methyl--3--(propan--2--yl)-- 1H --imidazol-- 5 --yanilines that target specific disease mechanisms effectively.